Cas no 2580211-51-2 (2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene)

• Product Name: 2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene
• CAS No: 2580211-51-2
• MF: C₇H₆BrF₃S
• MW: 259.086750507355
• MDL: MFCD33020281
• CID: 5660727
• PubChem ID: 155858670
• Update Time: 2025-10-25

2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2580211-51-2
• 2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene
• EN300-27713318

• MDL： MFCD33020281
• Inchi： 1S/C7H6BrF3S/c1-4-2-6(7(9,10)11)12-5(4)3-8/h2H,3H2,1H3
• InChI Key： GGEGBZMZCJMDEV-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)C=C(C(F)(F)F)S1

Computed Properties

• Exact Mass: 257.93257g/mol
• Monoisotopic Mass: 257.93257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene

Introduction to 2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene (CAS No. 2580211-51-2)

2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene, identified by the CAS number 2580211-51-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic molecule features a thiophene core substituted with a bromomethyl group at the 2-position, a methyl group at the 3-position, and a trifluoromethyl group at the 5-position. These functional groups endow the compound with unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development and material science.

The structural attributes of 2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene contribute to its versatility in chemical transformations. The presence of the bromomethyl group allows for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and carboxylic acids. This reactivity is particularly useful in constructing biaryl structures, which are prevalent in many biologically active compounds. Additionally, the methyl and trifluoromethyl groups influence the electronic properties of the thiophene ring, affecting its reactivity and interaction with biological targets.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that thiophene-based compounds exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene makes it a promising candidate for further investigation in these areas. Researchers have explored its potential as a scaffold for drug discovery, leveraging its ability to undergo diverse chemical modifications to tailor its pharmacological profile.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the 2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene core, scientists can develop molecules that selectively inhibit specific kinases, thereby disrupting abnormal signaling pathways. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting their therapeutic potential.

The trifluoromethyl group in 2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene is particularly noteworthy for its impact on molecular properties. Trifluoromethylation enhances metabolic stability and lipophilicity, which are critical factors for drug efficacy. This modification also influences binding affinity to biological targets, often improving potency and selectivity. The combination of these effects makes this compound an attractive building block for medicinal chemists seeking to develop novel therapeutics.

Advances in synthetic methodologies have further expanded the utility of 2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene. Modern techniques such as transition metal-catalyzed cross-coupling reactions allow for efficient construction of complex molecular architectures. These methods have enabled the rapid generation of libraries of derivatives for high-throughput screening, accelerating the discovery process. The bromomethyl group serves as a versatile handle for these reactions, facilitating the introduction of diverse substituents while maintaining structural integrity.

The pharmaceutical industry has also recognized the potential of thiophene derivatives in material science applications. Thiophene-based polymers and oligomers exhibit desirable properties such as high thermal stability and optical activity, making them suitable for use in electronic devices and coatings. The synthesis of these materials often relies on intermediates like 2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene, highlighting its importance beyond traditional drug development.

In conclusion,2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene (CAS No. 2580211-51-2) is a multifaceted compound with significant applications in both pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for drug discovery and synthesis of advanced materials. As research continues to uncover new applications for thiophene derivatives,2-(Bromomethyl)-3-methyl-5-(trifluoromethyl)thiophene is poised to play an increasingly important role in scientific innovation.